3-[(3,5-dimethylphenyl)imino]-1-isopropyl-1,3-dihydro-2H-indol-2-one

• IUPAC Name: 3-(3,5-dimethylphenyl)imino-1-propan-2-ylindol-2-one
• InChI: InChI=1S/C19H20N2O/c1-12(2)21-17-8-6-5-7-16(17)18(19(21)22)20-15-10-13(3)9-14(4)11-15/h5-12H,1-4H3
• InChI Key: GFDNZCYUGMCORO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N=C2C3=CC=CC=C3N(C2=O)C(C)C)C
• Molecular Formula: C19H20N2O
• Molecular Weight: 292.4 g/mol

Description

3-[(3,5-dimethylphenyl)imino]-1-isopropyl-1,3-dihydro-2H-indol-2-one (hereafter referred to as DMPI) is a synthetic compound of the indole family of compounds. It is a highly versatile molecule with a wide range of applications in the scientific research field. DMPI has been used in various studies as a tool to investigate the biochemical and physiological effects of compounds on living cells and organisms.

Scientific Research Applications

Synthesis and Characterization

Research in synthetic chemistry has led to the development of novel compounds with unique structural features. For instance, the one-pot synthesis technique has been employed to create symmetric dialkyl 2,5-bis((2,6-dimethylphenyl)imino)-2,5-dihydrofuran-3,4-dicarboxylate derivatives, showcasing high bond-forming efficiency, straightforward operation, and high yield (Maghsoodlou et al., 2014). Similarly, novel synthesis approaches have been explored for creating imine derivatives, which are crucial for various applications, including luminescence sensing and catalysis (Shi et al., 2015).

Material Science and Optoelectronics

In material science, the synthesis of new compounds has facilitated the development of materials with promising optoelectronic properties. For example, trinuclear Copper(II) complexes with Biphenol-Based dinucleating ligands have been synthesized, characterized by their magnetic properties, and analyzed for their potential applications in electronic devices (Filkale et al., 2020). Another study focused on the photochemistry of carbon–nitrogen double bond compounds, contributing to our understanding of their behavior under light exposure, which is vital for designing light-responsive materials (Pratt & Abdul-Majid, 1987).

Catalysis and Reactivity

Titanium(IV) complexes with dimethylamido ligands have been identified as efficient catalysts for alkyne hydroamination, leading to new methodologies for synthesizing a wide range of nitrogen-containing compounds. These findings are critical for the development of new synthetic routes in organic chemistry (Odom, 2005).

Bioactivity and Computational Studies

The synthesis and structural characterization of imine derivatives, combined with computational studies, have revealed insights into their molecular structures, optoelectronic properties, and potential bioactivity. Such studies are instrumental in identifying new compounds for further biological and pharmacological research (Ashfaq et al., 2022).